Cas no 2225142-33-4 (3-(2,2-difluorocyclopropyl)azetidine, trifluoroacetic acid)

• Product Name: 3-(2,2-difluorocyclopropyl)azetidine, trifluoroacetic acid
• CAS No: 2225142-33-4
• MF: C₈H₁₀F₅NO₂
• MW: 247.162519931793
• CID: 5783556
• PubChem ID: 137964069
• Update Time: 2025-06-11

3-(2,2-difluorocyclopropyl)azetidine, trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1718321
• 3-(2,2-difluorocyclopropyl)azetidine trifluoroacetic acid
• 2225142-33-4
• 3-(2,2-Difluorocyclopropyl)azetidine 2,2,2-trifluoroacetate
• 3-(2,2-difluorocyclopropyl)azetidine;2,2,2-trifluoroacetic acid
• 3-(2,2-difluorocyclopropyl)azetidine; trifluoroacetic acid
• AT33531
• 3-(2,2-difluorocyclopropyl)azetidine, trifluoroacetic acid

• Inchi： 1S/C6H9F2N.C2HF3O2/c7-6(8)1-5(6)4-2-9-3-4;3-2(4,5)1(6)7/h4-5,9H,1-3H2;(H,6,7)
• InChI Key： UGKIVZYAKQHKJE-UHFFFAOYSA-N
• SMILES： FC1(CC1C1CNC1)F.FC(C(=O)O)(F)F

Computed Properties

• Exact Mass: 247.06316937g/mol
• Monoisotopic Mass: 247.06316937g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 214
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3Ų

Additional information on 3-(2,2-difluorocyclopropyl)azetidine, trifluoroacetic acid

Professional Introduction to Compound with CAS No. 2225142-33-4 and Product Name: 3-(2,2-difluorocyclopropyl)azetidine, trifluoroacetic acid

The compound with the CAS number 2225142-33-4 and the product name 3-(2,2-difluorocyclopropyl)azetidine, trifluoroacetic acid, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in medicinal chemistry. The presence of both the difluorocyclopropyl and azetidine moieties in its molecular framework endows it with distinct chemical properties that make it a promising candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel heterocyclic compounds, particularly those incorporating fluorinated aromatic or aliphatic rings. The difluorocyclopropyl group, in particular, has been extensively studied for its ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles of drug candidates. This feature is particularly valuable in the design of small-molecule inhibitors targeting enzymes involved in critical biological pathways.

The azetidine ring, on the other hand, is a five-membered heterocycle that has been increasingly utilized in drug discovery due to its versatility and compatibility with various functional groups. Azetidines are known for their ability to mimic natural amino acid structures, making them suitable for peptidomimetics and protease inhibitors. The combination of these two structural motifs in 3-(2,2-difluorocyclopropyl)azetidine, trifluoroacetic acid, suggests a compound with enhanced binding interactions and improved pharmacological properties.

Recent studies have highlighted the potential of fluorinated azetidines as scaffolds for developing novel therapeutic agents. For instance, researchers have demonstrated that incorporating fluorine atoms into azetidine derivatives can lead to increased lipophilicity and reduced susceptibility to metabolic degradation. These attributes are crucial for achieving optimal drug efficacy and bioavailability. The trifluoroacetic acid moiety in the product name further suggests that this compound may be synthesized or purified using trifluoroacetic acid as a key reagent or intermediate.

One of the most compelling aspects of 3-(2,2-difluorocyclopropyl)azetidine, trifluoroacetic acid is its potential application in the development of next-generation therapeutics. The compound's unique structural features make it an attractive candidate for targeting a wide range of biological targets, including kinases, proteases, and ion channels. In particular, the difluorocyclopropyl group has been shown to enhance binding interactions with protein targets by improving hydrophobicity and steric complementarity.

Current research in medicinal chemistry is increasingly focused on developing compounds that can modulate protein-protein interactions (PPIs). Azetidine derivatives have emerged as promising candidates for this purpose due to their ability to mimic peptide structures while maintaining chemical stability. The presence of both fluorine atoms and the azetidine ring in 3-(2,2-difluorocyclopropyl)azetidine, trifluoroacetic acid positions it as a potential lead compound for designing PPI modulators.

The synthesis of this compound involves several key steps that highlight its complexity and novelty. The introduction of the difluorocyclopropyl group requires sophisticated synthetic methodologies to ensure regioselectivity and high yield. Additionally, the incorporation of the azetidine ring necessitates careful control over reaction conditions to avoid unwanted side products. The use of trifluoroacetic acid as a reagent or intermediate underscores its importance in facilitating key transformations during synthesis.

In conclusion, 3-(2,2-difluorocyclopropyl)azetidine, trifluoroacetic acid represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential applications make it a promising candidate for further exploration in drug discovery. As research continues to uncover new therapeutic targets and develop innovative synthetic strategies, compounds like this are poised to play a crucial role in shaping the future of medicine.